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Compound of Interest

Compound Name: F992

Cat. No.: B10785780 Get Quote

Identifying the correct "F992" is the first and most crucial step for ensuring safe handling and

disposal. The designation "F992" is used for several distinct chemical products, each with

unique properties and requiring different disposal protocols. Relying on a generic disposal plan

without confirming the specific identity of the substance can lead to hazardous situations and

environmental contamination. Researchers, scientists, and drug development professionals

must consult the Safety Data Sheet (SDS) specific to the "F992" product in their possession to

ensure compliance with safety regulations and environmental standards.

This guide outlines the proper disposal procedures for the different substances identified as

"F992":

Hetron™ FR 992: A flame-retardant epoxy vinyl ester resin.

PS992(W): A coated abrasive material.

F992 Peptide: An antidiuretic peptide.

Hetron™ FR 992: Epoxy Vinyl Ester Resin
Hetron™ FR 992 is a low-viscosity, unpromoted, flame-retardant epoxy vinyl ester resin.[1][2] It

is known for its excellent corrosion resistance and high strength.[1][2][3]
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Hazard Classification Description

Flammability Flammable liquid and vapor.

Health Hazards

Causes skin and serious eye irritation. May

cause respiratory irritation, genetic defects, and

is suspected of damaging fertility or the unborn

child. Causes damage to organs (Auditory

system) through prolonged or repeated

exposure if inhaled.

Environmental Hazards
Inform respective authorities if the product

contaminates rivers, lakes, or drains.

Disposal Procedures
Proper disposal of Hetron™ FR 992 is critical to prevent environmental contamination and

ensure safety.

Uncured Resin:

Containment: Spills should be contained and collected with non-combustible absorbent

materials like sand, earth, diatomaceous earth, or vermiculite.

Disposal: Place the contained material into a designated container for disposal according to

local and national regulations. Dispose of contents and containers at an approved waste

disposal plant.

Cured Resin:

For assistance with waste management, including disposal of cured resin parts, it is

recommended to contact a specialized environmental services group.

Empty Containers:

Empty containers are considered hazardous and should not be reused.

They should be taken to an approved waste handling site for recycling or disposal.
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Do not burn or use a cutting torch on empty drums.

Experimental Workflow for Disposal

Spill or Unused Resin

Cured ResinEmpty Containers

Identify Spill or Unused Resin

Contain with non-combustible absorbent material (sand, earth)

Collect and place in a labeled, sealed container

Take to an approved waste handling site

Dispose according to regulations

Identify Cured Resin Parts for Disposal

Contact Environmental Services for guidance

Identify Empty Hetron FR 992 Containers

Do not reuse, burn, or cut

Click to download full resolution via product page

Disposal workflow for Hetron™ FR 992.

PS992(W): Coated Abrasive
PS992(W) is a type of coated abrasive product. During use, dust and fumes from the

decomposing resin system are generated.
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Hazard Classification Description

Inhalation Dust may cause respiratory irritation.

Skin Contact May cause mechanical irritation or abrasions.

Eye Contact Dust particles may cause abrasive injury.

Environmental Hazards
This substance is not biodegradable or

bioaccumulative and is not toxic to fish.

Disposal Procedures
The primary method for the disposal of PS992(W) is incineration.

Incineration: This combustible material may be burned in a chemical incinerator equipped

with an afterburner and scrubber.

Logical Relationship for Disposal Decision

PS992(W) Waste Generated

Is the material combustible?

Is a chemical incinerator with afterburner and scrubber available?

Yes

Consult SDS and local regulations for alternative disposal

No

Dispose by incineration

Yes No
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Decision diagram for PS992(W) disposal.

F992 Peptide: Antidiuretic Peptide
F992 is identified as an antidiuretic peptide and a vasopressin analogue. This substance is

typically used in research settings.

Hazard and Safety Information
Detailed hazard and disposal information for the F992 peptide is not readily available in the

provided search results. For specific safety and disposal protocols, it is imperative to refer to

the manufacturer's Safety Data Sheet (SDS).

General Disposal Guidance for Research Peptides
In the absence of specific data for F992 peptide, general best practices for the disposal of

research-grade peptides should be followed.

Review the SDS: The Safety Data Sheet is the primary source of information for handling

and disposal.

Chemical Inactivation: If possible and safe, the peptide should be chemically inactivated. The

method of inactivation will be specific to the peptide's chemistry.

Licensed Waste Disposal: The inactivated peptide and any contaminated materials should

be disposed of through a licensed hazardous waste disposal company.

Local Regulations: Always adhere to local and institutional regulations for chemical waste

disposal.

Experimental Protocol for General Peptide Disposal
Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, lab coat,

and safety glasses.

Inactivation: Prepare the inactivating solution as specified by the SDS or relevant literature.

Carefully add the peptide to the solution in a fume hood.
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Collection: Collect the inactivated solution and any contaminated labware (e.g., pipette tips,

tubes) in a clearly labeled hazardous waste container.

Storage: Store the waste container in a designated satellite accumulation area.

Pickup: Arrange for pickup by a licensed hazardous waste disposal service.

F992 Peptide Waste

Consult Manufacturer's SDS

Wear Appropriate PPE

Chemically Inactivate (if applicable per SDS)

Collect in Labeled Hazardous Waste Container

Store in Designated Accumulation Area

Dispose via Licensed Waste Contractor

Click to download full resolution via product page

General disposal workflow for research peptides.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b10785780?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10785780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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